1-{3-[(4-chloro-1H-pyrazol-1-yl)methyl]benzoyl}-4-(4-methoxyphenyl)piperazine

• IUPAC Name: [3-[(4-chloropyrazol-1-yl)methyl]phenyl]-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H23ClN4O2/c1-29-21-7-5-20(6-8-21)25-9-11-26(12-10-25)22(28)18-4-2-3-17(13-18)15-27-16-19(23)14-24-27/h2-8,13-14,16H,9-12,15H2,1H3
• InChI Key: SJTATABLRGYRKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC=CC(=C3)CN4C=C(C=N4)Cl
• Molecular Formula: C22H23ClN4O2
• Molecular Weight: 410.9 g/mol

Description

1-{3-[(4-chloro-1H-pyrazol-1-yl)methyl]benzoyl}-4-(4-methoxyphenyl)piperazine, also known as CPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. CPP is a piperazine derivative that has been studied for its biochemical and physiological effects, as well as its mechanism of action. In

Mechanism of Action

1-{3-[(4-chloro-1H-pyrazol-1-yl)methyl]benzoyl}-4-(4-methoxyphenyl)piperazine acts as a competitive antagonist of the NMDA receptor, blocking its activity by binding to its glycine site. The NMDA receptor is a type of glutamate receptor that plays a critical role in synaptic plasticity and learning and memory. By blocking the NMDA receptor, this compound can affect these processes and has been shown to have anxiolytic and antidepressant effects in animal models.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including anxiolytic and antidepressant effects, as well as effects on learning and memory. In animal models, this compound has been shown to reduce anxiety-like behavior and improve depressive-like behavior. This compound has also been shown to improve learning and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The use of 1-{3-[(4-chloro-1H-pyrazol-1-yl)methyl]benzoyl}-4-(4-methoxyphenyl)piperazine in lab experiments has a number of advantages and limitations. One advantage is that this compound is a selective antagonist of the NMDA receptor, allowing researchers to study its function without affecting other receptors. Another advantage is that this compound has been extensively studied and its mechanism of action is well understood. However, one limitation is that this compound has a relatively short half-life, which can make it difficult to study its long-term effects. Additionally, this compound has been shown to have some side effects, including sedation and motor impairment, which can affect the interpretation of results.

Future Directions

There are a number of future directions for research on 1-{3-[(4-chloro-1H-pyrazol-1-yl)methyl]benzoyl}-4-(4-methoxyphenyl)piperazine. One area of research is the development of new analogs with improved pharmacological properties and reduced side effects. Another area of research is the use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, the use of this compound in human clinical trials could provide valuable information on its safety and efficacy as a potential drug candidate. Finally, further research is needed to fully understand the mechanism of action of this compound and its effects on learning and memory.

Scientific Research Applications

1-{3-[(4-chloro-1H-pyrazol-1-yl)methyl]benzoyl}-4-(4-methoxyphenyl)piperazine has been studied for its potential applications in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been used as a tool to study the N-methyl-D-aspartate (NMDA) receptor, a receptor that plays a critical role in synaptic plasticity and learning and memory. This compound acts as a competitive antagonist of the NMDA receptor, blocking its activity and allowing researchers to study its function.
In pharmacology, this compound has been studied for its potential as a drug candidate for the treatment of various disorders, including anxiety, depression, and schizophrenia. This compound has been shown to have anxiolytic and antidepressant effects in animal models, and its mechanism of action suggests that it may be effective in treating schizophrenia by blocking the NMDA receptor.
In medicinal chemistry, this compound has been used as a starting point for the development of new drug candidates. By modifying the structure of this compound, researchers can create analogs with improved pharmacological properties and reduced side effects.